Cas no 14599-46-3 (5-Carboxy-2'-deoxyuridine)

• Product Name: 5-Carboxy-2'-deoxyuridine
• CAS No: 14599-46-3
• MF: C₁₀H₁₂N₂O₇
• MW: 272.21
• MDL: MFCD22495153
• CID: 178369
• PubChem ID: 10492375
• Update Time: 2025-05-06

5-Carboxy-2'-deoxyuridine Chemical and Physical Properties

Names and Identifiers

• Trifluridine Related Compound A
• 5-Carboxy-2'-deoxyuridine
• 2'-Deoxy-5-carboxyuridine
• 5-Pyrimidinecarboxylic acid, 1-(2-deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-
• uridine, 5-carboxy-2'-deoxy-
• 5-Carboxy-2′-deoxyuridine
• 1-(2-Deoxy-beta-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic acid
• 5-Carboxy-2'-dU
• TRIFLURIDINE RELATED COMPOUND A (20 MG) (5-CARBOXY-2'-DEOXYURIDINE)
• Trifluridine Related Compound A (10 mg) (5-Carboxy-2'-deoxyuridine)
• 1-(2-Deoxy-β-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-5-pyrimidinecarboxylic acid
• 5-carboxy-2-deoxyuridine
• TP4HBV9HED
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylicacid
• UNII-TP4HBV9HED
• 14599-46-3
• MFCD22495153
• 5-PYRIMIDINECARBOXYLIC ACID, 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,2,3,4-TETRAHYDRO-2,4-DIOXO-
• 1-(2-DEOXY-.BETA.-D-ERYTHRO-PENTOFURANOSYL)-1,2,3,4-TETRAHYDRO-2,4-DIOXO-5-PYRIMIDINECARBOXYLIC ACID
• A930096
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxopyrimidine-5-carboxylic acid
• 1-((2R,4S,5R)-4-Hydroxy-5-(hydroxymethyl)tetrahydrofuran-2-yl)-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• SCHEMBL21113982
• 5-CDURD
• Q27179272
• 1-((2R,4S,5R)-4-HYDROXY-5-(HYDROXYMETHYL)TETRAHYDROFURAN-2-YL)-2,4-DIOXO-PYRIMIDINE-5-CARBOXYLIC ACID
• 1-[(2R,4S,5R)-4-hydroxy-5-(hydroxymethyl)oxolan-2-yl]-2,4-dioxo-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid
• CHEBI:102485
• 5-Pyrimidinecarboxylic acid, 1-(2-deoxy-ss-D-erythro-pentofuranosyl)-1,2,3,4-tetrahydro-2,4-dioxo-; 5-Carboxy-2'-deoxyuridine
• G83689

• MDL： MFCD22495153
• Inchi： 1S/C10H12N2O7/c13-3-6-5(14)1-7(19-6)12-2-4(9(16)17)8(15)11-10(12)18/h2,5-7,13-14H,1,3H2,(H,16,17)(H,11,15,18)/t5-,6+,7+/m0/s1
• InChI Key： GAGYTXTVUMXAOC-RRKCRQDMSA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(NC(C(C(=O)O)=C1)=O)=O)O

Computed Properties

• Exact Mass: 272.06400
• Monoisotopic Mass: 272.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _1.3
• Topological Polar Surface Area: 136A^2

Experimental Properties

• Density: 1.711±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: Not available
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.639
• Solubility: Slightly soluble (3.8 g/l) (25 º C),
• PSA: 141.85000
• LogP: -2.12450
• Vapor Pressure: Not available

5-Carboxy-2'-deoxyuridine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Pyrimidine nucleosides Pyrimidine 2'-deoxyribonucleosides